Cas no 2309465-18-5 (Methyl 2-{[5-(4-bromophenyl)azocan-5-yl]oxy}acetate)

• Product Name: Methyl 2-{[5-(4-bromophenyl)azocan-5-yl]oxy}acetate
• CAS No: 2309465-18-5
• MF: C₁₆H₂₂BrNO₃
• MW: 356.254784107208
• CID: 5919180
• PubChem ID: 165739318
• Update Time: 2025-06-08

Methyl 2-{[5-(4-bromophenyl)azocan-5-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

• 2309465-18-5
• EN300-7429747
• methyl 2-{[5-(4-bromophenyl)azocan-5-yl]oxy}acetate
• Methyl 2-{[5-(4-bromophenyl)azocan-5-yl]oxy}acetate

• Inchi： 1S/C16H22BrNO3/c1-20-15(19)12-21-16(8-2-10-18-11-3-9-16)13-4-6-14(17)7-5-13/h4-7,18H,2-3,8-12H2,1H3
• InChI Key： XQYKGGAGCCADAZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(CCCNCCC1)OCC(=O)OC

Computed Properties

• Exact Mass: 355.07831g/mol
• Monoisotopic Mass: 355.07831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 47.6Ų

Additional information on Methyl 2-{[5-(4-bromophenyl)azocan-5-yl]oxy}acetate

Methyl 2-{[5-(4-bromophenyl)azocan-5-yl]oxy}acetate (CAS No. 2309465-18-5): An Overview of a Novel Compound in Medicinal Chemistry

Methyl 2-{[5-(4-bromophenyl)azocan-5-yl]oxy}acetate (CAS No. 2309465-18-5) is a unique and promising compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its distinctive chemical structure, holds potential applications in various therapeutic areas, particularly in the development of novel drugs for treating diseases such as cancer and neurodegenerative disorders.

The chemical structure of Methyl 2-{[5-(4-bromophenyl)azocan-5-yl]oxy}acetate is composed of a methyl ester group, an azocane ring, and a bromophenyl substituent. The presence of these functional groups imparts specific chemical properties that make it an interesting candidate for further investigation. The azocane ring, in particular, is known for its ability to form stable complexes with metal ions, which can be exploited in the design of metal-based drugs or as a scaffold for other bioactive molecules.

Recent studies have highlighted the potential of Methyl 2-{[5-(4-bromophenyl)azocan-5-yl]oxy}acetate in modulating various biological pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that Methyl 2-{[5-(4-bromophenyl)azocan-5-yl]oxy}acetate could be a valuable lead compound for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, Methyl 2-{[5-(4-bromophenyl)azocan-5-yl]oxy}acetate has shown promise in cancer research. A study conducted by researchers at the National Cancer Institute demonstrated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action appears to involve the disruption of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways.

The bromophenyl substituent in Methyl 2-{[5-(4-bromophenyl)azocan-5-yl]oxy}acetate also plays a crucial role in its biological activity. Brominated compounds are known for their ability to interact with specific protein targets, making them attractive candidates for drug design. In particular, the bromophenyl group can enhance the lipophilicity and cell permeability of the molecule, which is essential for effective drug delivery.

Furthermore, the ester functionality in Methyl 2-{[5-(4-bromophenyl)azocan-5-yl]oxy}acetate can be exploited for prodrug strategies. Prodrugs are biologically inactive derivatives that are converted into their active forms within the body through metabolic processes. This approach can improve the pharmacokinetic properties of the compound, such as its solubility and stability, while reducing potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of Methyl 2-{[5-(4-bromophenyl)azocan-5-yl]oxy}acetate in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and exhibits a favorable safety profile. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, Methyl 2-{[5-(4-bromophenyl)azocan-5-yl]oxy}acetate (CAS No. 2309465-18-5) represents a promising candidate in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound has the potential to contribute significantly to the advancement of modern medicine.